Cas no 890621-36-0 (N-(4-chlorophenyl)-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-(4-chlorophenyl)-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 890621-36-0
• MF: C₂₀H₁₇ClN₄O
• MW: 364.828182935715
• CID: 6441804
• PubChem ID: 4895671
• Update Time: 2025-05-20

N-(4-chlorophenyl)-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine
• 890621-36-0
• Z431947104
• F3250-0545
• N-(4-chlorophenyl)-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• AKOS002254494

• Inchi： 1S/C20H17ClN4O/c1-13-11-19(24-15-9-7-14(21)8-10-15)25-20(23-13)17(12-22-25)16-5-3-4-6-18(16)26-2/h3-12,24H,1-2H3
• InChI Key： QYXIESRMOXWSIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=CC(C)=NC2=C(C=NN21)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 364.1090889g/mol
• Monoisotopic Mass: 364.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 51.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(4-chlorophenyl)-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine

Research Brief on N-(4-chlorophenyl)-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS: 890621-36-0)

N-(4-chlorophenyl)-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS: 890621-36-0) is a pyrazolopyrimidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and cancer therapy. Recent studies have explored its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its role as a promising drug candidate.

The compound's structure, featuring a pyrazolo[1,5-a]pyrimidine core substituted with a 4-chlorophenyl group, a 2-methoxyphenyl group, and a methyl group, contributes to its selective binding affinity for specific kinase targets. Research has demonstrated that this molecule exhibits potent inhibitory activity against certain protein kinases involved in cell proliferation and survival pathways. These findings suggest its potential utility in targeted cancer therapies, where kinase inhibition is a well-established strategy.

Recent synthetic efforts have focused on optimizing the yield and purity of N-(4-chlorophenyl)-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve efficiency and scalability. These developments are critical for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for research purposes.

Pharmacological evaluations have revealed that the compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and metabolic stability. In vitro studies using cancer cell lines have shown dose-dependent inhibition of cell growth, with IC50 values in the low micromolar range. Additionally, mechanistic studies have elucidated its ability to induce apoptosis and cell cycle arrest, further supporting its anticancer potential.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as off-target effects, toxicity profiles, and resistance mechanisms need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to enhance selectivity and efficacy, as well as combination therapies to overcome potential resistance.

In conclusion, N-(4-chlorophenyl)-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine represents a promising candidate for further development in oncology. Its unique chemical structure and potent kinase inhibitory activity make it a valuable subject of ongoing research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be essential to fully realize its therapeutic potential.